Cas no 924132-60-5 ([(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)
[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26609633
- SMR000716704
- Z16551216
- CHEMBL1518006
- AKOS001321925
- 924132-60-5
- [2-oxo-2-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)amino]ethyl] 3,6-dichloropyridine-2-carboxylate
- MLS001079223
- [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
-
- Inchi: 1S/C15H10Cl2N4O4/c16-8-2-4-11(17)21-13(8)14(23)25-6-12(22)18-7-1-3-9-10(5-7)20-15(24)19-9/h1-5H,6H2,(H,18,22)(H2,19,20,24)
- InChI Key: IKAHRCJFMZJUPE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=C1C(=O)OCC(NC1C=CC2=C(C=1)NC(N2)=O)=O)Cl
Computed Properties
- Exact Mass: 380.0079102g/mol
- Monoisotopic Mass: 380.0079102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 109Ų
[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609633-0.05g |
[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate |
924132-60-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
Comprehensive Overview of [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 924132-60-5)
[(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 924132-60-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodiazole moiety and a dichloropyridine carboxylate group. These structural elements contribute to its potential biological activities and therapeutic applications.
The benzodiazole core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit anxiolytic, sedative, and muscle relaxant properties. The presence of the dichloropyridine carboxylate group adds to the compound's versatility and can influence its pharmacokinetic and pharmacodynamic profiles. Recent studies have explored the potential of this compound in various therapeutic areas, including neurology and oncology.
In the context of neurology, [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has been investigated for its ability to modulate GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that interact with GABA receptors can have significant effects on neuronal activity. Preliminary research suggests that this compound may have anxiolytic properties similar to those of traditional benzodiazepines but with potentially improved safety profiles.
Beyond its neuropharmacological applications, [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has also been studied for its potential anticancer properties. The dichloropyridine carboxylate group is known to exhibit cytotoxic effects on various cancer cell lines. In vitro studies have shown that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer agents.
The synthesis of [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the benzodiazole ring and the coupling of the dichloropyridine carboxylate moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
The physicochemical properties of [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate are crucial for understanding its behavior in biological systems. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility profile is an important consideration for both in vitro and in vivo studies, as it can affect drug delivery and bioavailability.
In terms of safety and toxicity, preliminary studies have indicated that [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing preclinical studies are aimed at characterizing the compound's toxicity profile and identifying any potential adverse effects.
The future prospects for [(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl))carbamoyl]methyl 3,6-dichloropyridine--------------------->->->->->->->->->->->->->->->->---bbbbbbbbbbbbbbbeeeeeeeeeeeeeeeeee)carcxycary
c
a
r
x
y
c
a
r
x
y
c
a
r
x
y
c
a
r
x
y
924132-60-5 ([(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)